Cas no 1206986-65-3 (3-(2-methoxyethyl)-1-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]urea)

• Product Name: 3-(2-methoxyethyl)-1-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]urea
• CAS No: 1206986-65-3
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5886840
• PubChem ID: 45505453
• Update Time: 2025-06-11

3-(2-methoxyethyl)-1-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]urea
• 3-(2-methoxyethyl)-1-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]urea
• 1-(2-methoxyethyl)-3-(3-(2-phenylthiazol-4-yl)phenyl)urea
• VU0526484-1
• F5860-4418
• 1206986-65-3
• AKOS024525673

• Inchi： 1S/C19H19N3O2S/c1-24-11-10-20-19(23)21-16-9-5-8-15(12-16)17-13-25-18(22-17)14-6-3-2-4-7-14/h2-9,12-13H,10-11H2,1H3,(H2,20,21,23)
• InChI Key： YEJBVIPYVAGGAT-UHFFFAOYSA-N
• SMILES： N(CCOC)C(NC1=CC=CC(C2=CSC(C3=CC=CC=C3)=N2)=C1)=O

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.5Ų

Additional information on 3-(2-methoxyethyl)-1-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]urea

Research Brief on 3-(2-methoxyethyl)-1-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]urea (CAS: 1206986-65-3)

Recent studies on the compound 3-(2-methoxyethyl)-1-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]urea (CAS: 1206986-65-3) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This urea derivative, characterized by its unique thiazole-phenyl scaffold, has garnered attention due to its selective inhibitory activity against specific kinase targets implicated in various pathological conditions, including cancer and inflammatory diseases.

The synthesis and pharmacological evaluation of this compound were first reported in a series of patents and peer-reviewed articles, which demonstrated its efficacy in modulating key signaling pathways. Notably, its mechanism of action involves the selective inhibition of protein kinases such as JAK2 and FLT3, which are critical in the proliferation and survival of cancer cells. Recent in vitro and in vivo studies have further elucidated its pharmacokinetic properties, including bioavailability and metabolic stability, which are essential for its development as a therapeutic agent.

One of the most significant findings from recent research is the compound's ability to induce apoptosis in leukemia cell lines while exhibiting minimal cytotoxicity toward normal hematopoietic cells. This selectivity is attributed to its high affinity for mutant forms of kinases often found in hematological malignancies. Additionally, structural-activity relationship (SAR) studies have identified key modifications that enhance its potency and reduce off-target effects, paving the way for the development of next-generation derivatives.

Despite these promising results, challenges remain in optimizing the compound's solubility and oral bioavailability. Recent efforts have focused on formulating nanoparticle-based delivery systems to address these limitations. Preliminary data from these studies suggest that such formulations could significantly improve the compound's therapeutic index, making it a viable candidate for clinical trials.

In conclusion, 3-(2-methoxyethyl)-1-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]urea represents a compelling example of how targeted chemical modifications can yield compounds with significant therapeutic potential. Ongoing research aims to further refine its properties and explore its applications in combination therapies, offering new hope for patients with kinase-driven diseases.